Cas no 1706202-62-1 (1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine structure

1706202-62-1 structure

Product Name:1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

CAS No:1706202-62-1

MF:C₁₅H₁₅F₄N₃O₄S

MW:409.355916261673

CID:5883060

PubChem ID:90542538

Update Time:2024-01-12

1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

- 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
- 2-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
- 1706202-62-1
- AKOS024834661
- 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
- F6246-1857
- 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
- Inchi： 1S/C15H15F4N3O4S/c1-25-11-3-2-10(16)8-12(11)27(23,24)22-6-4-9(5-7-22)13-20-21-14(26-13)15(17,18)19/h2-3,8-9H,4-7H2,1H3
- InChI Key： HZHXYRGFGRBOPE-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1OC)F)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

Exact Mass: 409.07193979g/mol
Monoisotopic Mass: 409.07193979g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 607
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 93.9Å²

1-(5-fluoro-2-methoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6246-1857-2μmol	1-(5-fluoro-2-methoxybenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine	1706202-62-1	2μmol	$57.0	2023-09-09
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Life Chemicals	F6246-1857-20μmol	1-(5-fluoro-2-methoxybenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine	1706202-62-1	20μmol	$79.0	2023-09-09
Life Chemicals	F6246-1857-1mg	1-(5-fluoro-2-methoxybenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine	1706202-62-1	1mg	$54.0	2023-09-09
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